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Introduction

Red 15 is a novel, high-performance red fluorescent probe designed for a wide range of
applications in fluorescence microscopy. Its exceptional brightness, high photostability, and low
cytotoxicity make it an ideal tool for visualizing cellular structures and dynamic processes in
both live and fixed cells. Red 15 belongs to the rhodamine family of dyes, which are known for
their excellent photophysical properties.[1][2] This application note provides detailed protocols
for the use of Red 15 in various microscopy applications and summarizes its key performance
characteristics. Red-shifted fluorescent probes like Red 15 are particularly advantageous for in
vivo imaging due to reduced autofluorescence, lower light scattering, and decreased
phototoxicity at longer wavelengths.[3]

Physicochemical and Spectroscopic Properties

Red 15 exhibits spectral properties characteristic of red-shifted rhodamine dyes, making it
compatible with standard fluorescence microscopy filter sets.[1][2] The key properties of Red
15 are summarized in the table below.
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Property Value

Excitation Maximum (Aex) ~585 nm

Emission Maximum (Aem) ~615 nm

Molar Extinction Coefficient (g) >90,000 M~icm1
Fluorescence Quantum Yield (®) ~0.45
Photostability High

Solubility DMSO, DMF, water
Molecular Weight ~650 g/mol

Table 1: Physicochemical and spectroscopic properties of Red 15. The data are representative
values for red-shifted rhodamine dyes.

Key Applications
e Live-Cell Imaging: The high cell permeability and low toxicity of Red 15 allow for long-term

imaging of dynamic cellular processes with minimal impact on cell health.[4]

o Fixed-Cell Imaging and Immunofluorescence: Red 15 can be used to stain fixed cells and is
compatible with immunofluorescence protocols, enabling colocalization studies with other
fluorescently labeled antibodies.[5]

» Flow Cytometry: The bright fluorescence of Red 15 makes it suitable for identifying and
sorting cell populations based on fluorescence intensity.[6][7]

» High-Resolution Microscopy: The high photostability of Red 15 is advantageous for super-
resolution microscopy techniques such as STED and PALM, which require robust
fluorophores.[3]

Experimental Protocols
Protocol 1: Live-Cell Staining and Imaging

This protocol describes the general procedure for staining live cells with Red 15.
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Materials:

Red 15 stock solution (1 mM in DMSO)

Live cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)
Procedure:

e Prepare Staining Solution: Dilute the Red 15 stock solution to a final working concentration
of 100-500 nM in pre-warmed (37°C) complete cell culture medium.

o Cell Preparation: Aspirate the culture medium from the cells and wash once with warm PBS
or HBSS.

e Staining: Add the Red 15 staining solution to the cells and incubate for 15-30 minutes at
37°C in a CO2 incubator.

e Washing: Remove the staining solution and wash the cells two to three times with warm PBS
or HBSS to minimize background fluorescence.

e Imaging: Add fresh, pre-warmed culture medium or imaging buffer to the cells. Image
immediately using a fluorescence microscope with appropriate filter sets (e.g.,
TRITC/Rhodamine).

Imaging

Preparation

Click to download full resolution via product page

Live-cell staining workflow with Red 15.
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Protocol 2: Fixed-Cell Staining

This protocol is for staining fixed cells, often used in conjunction with immunofluorescence.

Materials:

Cells cultured on coverslips

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS (for permeabilization, optional)

Red 15 working solution (100-500 nM in PBS)

Mounting medium

Procedure:

Fixation: Wash cells once with PBS, then fix with 4% PFA for 10-15 minutes at room

temperature.
e Washing: Wash cells three times with PBS for 5 minutes each.

o Permeabilization (Optional): If targeting intracellular structures, permeabilize cells with 0.1%
Triton X-100 in PBS for 10 minutes. Wash three times with PBS.

o Staining: Incubate cells with Red 15 working solution for 30-60 minutes at room temperature,
protected from light.

e Washing: Wash cells three times with PBS for 5 minutes each.

e Mounting: Mount the coverslips onto microscope slides using an appropriate mounting
medium.

e Imaging: Visualize the stained cells using a fluorescence microscope.
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Fixed-cell staining and optional permeabilization workflow.
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Signaling Pathway Visualization Example

Red fluorescent probes are often used to study dynamic cellular processes such as receptor-
mediated endocytosis. The following diagram illustrates a simplified workflow for imaging this
process using Red 15 conjugated to a ligand.
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Imaging receptor-mediated endocytosis with Red 15.

Troubleshooting
Issue Possible Cause Solution
) ) Increase the concentration of
Weak Signal Low probe concentration.

Red 15.

Insufficient incubation time.

Increase the incubation time.

Photobleaching.

Reduce laser power and
exposure time. Use an anti-
fade mounting medium for

fixed cells.

High Background

Incomplete washing.

Increase the number and

duration of wash steps.

Probe aggregation.

Centrifuge the staining solution

before use.

Use a spectrally distinct probe

Autofluorescence. or appropriate background
subtraction.
Cell Toxicity High probe concentration.

Decrease the probe
concentration and incubation

time.

Contamination.

Ensure sterility of all solutions

and equipment.

Conclusion

Red 15 is a robust and versatile fluorescent probe suitable for a multitude of applications in

cellular imaging. Its bright, photostable signal and low cytotoxicity make it an excellent choice

for researchers seeking to perform high-quality fluorescence microscopy experiments. The
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protocols provided herein serve as a starting point, and optimization may be required for
specific cell types and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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